Why is the association of supramolecular assemblies different under homogeneous and heterogeneous conditions?†
Physical Chemistry Chemical Physics Pub Date: 2012-06-13 DOI: 10.1039/C2CP41661A
Abstract
The origin of the change of the thermodynamic properties of association between homogeneous and heterogeneous systems is highlighted by numerical experiments.
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